Cas no 2034360-28-4 (N-(quinolin-8-yl)-6-((tetrahydrofuran-2-yl)methoxy)nicotinamide)

• Product Name: N-(quinolin-8-yl)-6-((tetrahydrofuran-2-yl)methoxy)nicotinamide
• CAS No: 2034360-28-4
• MF: C₂₀H₁₉N₃O₃
• MW: 349.383164644241
• CID: 6536285
• PubChem ID: 119100078
• Update Time: 2025-05-21

N-(quinolin-8-yl)-6-((tetrahydrofuran-2-yl)methoxy)nicotinamide Chemical and Physical Properties

Names and Identifiers

• 6-(oxolan-2-ylmethoxy)-N-quinolin-8-ylpyridine-3-carboxamide
• 6-[(oxolan-2-yl)methoxy]-N-(quinolin-8-yl)pyridine-3-carboxamide
• 2034360-28-4
• N-(quinolin-8-yl)-6-((tetrahydrofuran-2-yl)methoxy)nicotinamide
• AKOS026689555
• F6475-2343

• Inchi： 1S/C20H19N3O3/c24-20(23-17-7-1-4-14-5-2-10-21-19(14)17)15-8-9-18(22-12-15)26-13-16-6-3-11-25-16/h1-2,4-5,7-10,12,16H,3,6,11,13H2,(H,23,24)
• InChI Key： JTQYLNFHGKOHPL-UHFFFAOYSA-N
• SMILES： O1CCCC1COC1C=CC(C(NC2=CC=CC3=CC=CN=C23)=O)=CN=1

Computed Properties

• Exact Mass: 349.14264148g/mol
• Monoisotopic Mass: 349.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 73.3Ų

Additional information on N-(quinolin-8-yl)-6-((tetrahydrofuran-2-yl)methoxy)nicotinamide

Comprehensive Overview of N-(quinolin-8-yl)-6-((tetrahydrofuran-2-yl)methoxy)nicotinamide (CAS No. 2034360-28-4)

N-(quinolin-8-yl)-6-((tetrahydrofuran-2-yl)methoxy)nicotinamide (CAS No. 2034360-28-4) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique quinoline and nicotinamide moieties, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its molecular structure, which combines a tetrahydrofuran ring with a quinolin-8-yl group, offering a versatile scaffold for designing novel therapeutic agents.

The compound's CAS number 2034360-28-4 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial settings. Its systematic name, N-(quinolin-8-yl)-6-((tetrahydrofuran-2-yl)methoxy)nicotinamide, reflects its intricate architecture, which includes a nicotinamide core linked to a quinoline derivative via an ether bridge. This structural complexity makes it a subject of interest for studies targeting enzyme inhibition, receptor modulation, and other biochemical interactions.

In recent years, the demand for N-(quinolin-8-yl)-6-((tetrahydrofuran-2-yl)methoxy)nicotinamide has surged due to its potential role in addressing contemporary health challenges. For instance, its quinoline component is frequently associated with antimicrobial and anticancer properties, aligning with global efforts to combat antibiotic resistance and oncological diseases. Additionally, the tetrahydrofuran moiety enhances the compound's solubility and bioavailability, making it a promising candidate for oral drug formulations.

From a synthetic chemistry perspective, the preparation of CAS No. 2034360-28-4 involves multi-step organic reactions, including amidation and etherification. Researchers often optimize these processes to improve yield and purity, ensuring the compound meets stringent pharmaceutical standards. The growing interest in nicotinamide-based compounds further underscores the relevance of this molecule, as it shares structural similarities with coenzymes like NAD+ and NADP+, which are pivotal in cellular metabolism.

The compound's potential applications extend beyond traditional medicine. For example, its quinolin-8-yl group is being investigated for use in materials science, particularly in the development of fluorescent probes and organic electronic devices. This interdisciplinary appeal highlights the versatility of N-(quinolin-8-yl)-6-((tetrahydrofuran-2-yl)methoxy)nicotinamide, bridging gaps between chemistry, biology, and engineering.

As the scientific community continues to explore CAS No. 2034360-28-4, questions about its pharmacokinetics, toxicity profile, and mechanistic pathways remain at the forefront. Addressing these queries is essential for advancing its translational potential. Moreover, the compound's alignment with trends in green chemistry and sustainable synthesis methods positions it as a candidate for environmentally friendly drug development.

In summary, N-(quinolin-8-yl)-6-((tetrahydrofuran-2-yl)methoxy)nicotinamide (CAS No. 2034360-28-4) represents a compelling area of research with broad implications for healthcare and technology. Its unique structure, combined with its multifaceted applications, ensures its continued relevance in scientific discourse. Whether as a therapeutic agent or a functional material, this compound exemplifies the innovative spirit of modern chemistry.